Cas no 606111-72-2 (4-Benzyl-3-(furan-2-yl)-5-{[(4-methylphenyl)methyl]sulfanyl}-4H-1,2,4-triazole)

• Product Name: 4-Benzyl-3-(furan-2-yl)-5-{[(4-methylphenyl)methyl]sulfanyl}-4H-1,2,4-triazole
• CAS No: 606111-72-2
• MF: C₂₁H₁₉N₃OS
• MW: 361.46006321907
• CID: 872687
• Update Time: 2023-08-02

4-Benzyl-3-(furan-2-yl)-5-{[(4-methylphenyl)methyl]sulfanyl}-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 4-benzyl-3-(2-furyl)-5-[(4-methylbenzyl)sulfanyl]-4h-1,2,4-triazo Le
• 4H-1,2,4-Triazole,3-(2-furanyl)-5-[[(4-methylphenyl)methyl]thio]-4-(phenylmethyl)-(9CI)
• Z14353149
• 4-benzyl-3-(furan-2-yl)-5-{[(4-methylphenyl)methyl]sulfanyl}-4H-1,2,4-triazole
• 4-Benzyl-3-(furan-2-yl)-5-{[(4-methylphenyl)methyl]sulfanyl}-4H-1,2,4-triazole

• Inchi： 1S/C21H19N3OS/c1-16-9-11-18(12-10-16)15-26-21-23-22-20(19-8-5-13-25-19)24(21)14-17-6-3-2-4-7-17/h2-13H,14-15H2,1H3
• InChI Key： ACPVJCSDQDXMMX-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(C)=CC=1)C1=NN=C(C2=CC=CO2)N1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 361.125
• Monoisotopic Mass: 361.125
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.2